Cas no 67531-84-4 (4-(4-Fluorophenyl)-2-hydroxybenzoic acid)

• Product Name: 4-(4-Fluorophenyl)-2-hydroxybenzoic acid
• CAS No: 67531-84-4
• MF: C₁₃H₉FO₃
• MW: 232.207167387009
• MDL: MFCD14701332
• CID: 1038978
• Update Time: 2025-10-29

4-(4-Fluorophenyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-3-hydroxy-[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-Fluorophenyl)-2-hydroxybenzoic acid
• A-2952

• MDL： MFCD14701332
• Inchi： 1S/C13H9FO3/c14-10-4-1-8(2-5-10)9-3-6-11(13(16)17)12(15)7-9/h1-7,15H,(H,16,17)
• InChI Key： FZNXBABSGDSDJH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(C(=O)O)=C(C=1)O

Computed Properties

• Exact Mass: 232.05400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 57.53000
• LogP: 2.89650

Additional information on 4-(4-Fluorophenyl)-2-hydroxybenzoic acid

4-(4-Fluorophenyl)-2-hydroxybenzoic Acid: A Comprehensive Overview

4-(4-Fluorophenyl)-2-hydroxybenzoic acid, also known by its CAS registry number CAS No. 67531-84-4, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its fluorinated aromatic ring and hydroxyl group, exhibits a range of interesting properties that make it a valuable molecule for various applications. In this article, we will delve into the structural features, synthesis methods, biological activities, and potential applications of this compound, supported by the latest research findings.

The molecular structure of 4-(4-Fluorophenyl)-2-hydroxybenzoic acid consists of a benzoic acid moiety with a hydroxyl group at the 2-position and a fluorophenyl substituent at the 4-position. This arrangement imparts the molecule with unique electronic and steric properties, which are crucial for its biological activity and chemical reactivity. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic profiles of drugs, making this compound a promising candidate for drug development.

The synthesis of 4-(4-Fluorophenyl)-2-hydroxybenzoic acid typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Researchers have explored various methodologies to optimize the synthesis process, including Suzuki coupling reactions and Friedel-Crafts acylation. These advancements have not only improved the yield but also enhanced the purity of the final product, making it more suitable for large-scale production and subsequent biological testing.

In terms of biological activity, 4-(4-Fluorophenyl)-2-hydroxybenzoic acid has shown potential as an anti-inflammatory and antioxidant agent. Recent in vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals and reduce oxidative stress in cellular models. These findings suggest that this compound could be a lead molecule for developing novel anti-inflammatory drugs.

Beyond its pharmacological applications, 4-(4-Fluorophenyl)-2-hydroxybenzoic acid has also found relevance in materials science. Its aromatic structure and functional groups make it a suitable candidate for use in organic electronics and sensors. For instance, researchers have investigated its potential as a building block for organic semiconductors due to its high electron mobility and stability under thermal conditions. These explorations underscore the versatility of this compound across diverse scientific disciplines.

In conclusion, 4-(4-Fluorophenyl)-2-hydroxybenzoic acid, with its CAS registry number CAS No. 67531-84-4, represents a multifaceted compound with promising applications in medicine and materials science. Its unique structural features, coupled with recent advancements in synthesis and biological testing, position it as a valuable asset for future research and development efforts.